Cas no 2482890-02-6 (2,6-Diaza-spiro[3.4]octane-2-carboxylic acid tert-butyl ester tosylate)

• Product Name: 2,6-Diaza-spiro[3.4]octane-2-carboxylic acid tert-butyl ester tosylate
• CAS No: 2482890-02-6
• MF: C₁₈H₂₈N₂O₅S
• MW: 384.49
• MDL: MFCD32710316
• CID: 5088235
• Update Time: 2025-06-08

2,6-Diaza-spiro[3.4]octane-2-carboxylic acid tert-butyl ester tosylate Chemical and Physical Properties

Names and Identifiers

• 2,6-Diaza-spiro[3.4]octane-2-carboxylic acid tert-butyl ester tosylate

• MDL： MFCD32710316
• Inchi： 1S/C11H20N2O2.C7H8O3S/c1-10(2,3)15-9(14)13-7-11(8-13)4-5-12-6-11;1-6-2-4-7(5-3-6)11(8,9)10/h12H,4-8H2,1-3H3;2-5H,1H3,(H,8,9,10)
• InChI Key： PUYIKWVGATVKKF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.C(N1CC2(CNCC2)C1)(=O)OC(C)(C)C

Additional information on 2,6-Diaza-spiro[3.4]octane-2-carboxylic acid tert-butyl ester tosylate

Comprehensive Overview of 2,6-Diaza-spiro[3.4]octane-2-carboxylic acid tert-butyl ester tosylate (CAS No. 2482890-02-6)

The compound 2,6-Diaza-spiro[3.4]octane-2-carboxylic acid tert-butyl ester tosylate (CAS No. 2482890-02-6) is a highly specialized spirocyclic derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique spiro[3.4]octane core structure makes it a valuable scaffold for designing novel pharmaceuticals, particularly in the development of protease inhibitors and GPCR modulators. Researchers are increasingly exploring its potential in addressing unmet medical needs, such as neurodegenerative diseases and oncology, which are among the most searched topics in scientific databases today.

One of the key features of 2,6-Diaza-spiro[3.4]octane-2-carboxylic acid tert-butyl ester tosylate is its tert-butyl ester group, which enhances its stability and solubility, making it suitable for various synthetic applications. The tosylate moiety further improves its reactivity, enabling efficient derivatization for targeted drug design. This compound is often discussed in the context of fragment-based drug discovery (FBDD), a trending methodology in modern pharmaceutical research. Given the rising interest in AI-driven drug discovery, this molecule's structural versatility aligns well with computational approaches to identify new therapeutic candidates.

From a synthetic chemistry perspective, CAS No. 2482890-02-6 serves as a pivotal intermediate in the synthesis of more complex spirocyclic compounds. Its diaza functionality allows for diverse functionalization, which is critical for optimizing pharmacokinetic properties. Recent publications highlight its role in the development of kinase inhibitors, a hot topic in precision medicine. As the demand for personalized therapeutics grows, compounds like this are becoming indispensable tools for researchers.

In addition to its pharmaceutical applications, 2,6-Diaza-spiro[3.4]octane-2-carboxylic acid tert-butyl ester tosylate is also relevant in material science. Its rigid spirocyclic framework can contribute to the design of advanced polymers with tailored properties. This dual applicability in life sciences and materials engineering makes it a compound of broad interdisciplinary interest, often searched alongside terms like "spirocyclic drug design" and "high-performance polymers."

Quality and purity are paramount when working with CAS No. 2482890-02-6, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure batch consistency. The compound's stability under various storage conditions is another frequently searched topic, reflecting the practical concerns of laboratory professionals.

In summary, 2,6-Diaza-spiro[3.4]octane-2-carboxylic acid tert-butyl ester tosylate (CAS No. 2482890-02-6) is a multifaceted compound with immense potential in both drug discovery and material science. Its structural uniqueness and adaptability make it a subject of ongoing research, particularly in areas like targeted therapy and sustainable materials. As scientific inquiries continue to evolve, this compound is poised to remain a key player in innovative research endeavors.